Cas no 498583-18-9 (Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester)
498583-18-9 structure
Product Name:Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
CAS No:498583-18-9
MF:C10H18F3NO2
MW:241.250633716583
CID:1538854
Update Time:2024-08-24
Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester
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- Inchi： 1S/C10H18F3NO2/c1-3-5-6-14-8(10(11,12)13)7-9(15)16-4-2/h8,14H,3-7H2,1-2H3
- InChI Key： OTCGLXHJEDVFNF-UHFFFAOYSA-N
- SMILES： C(OCC)(=O)CC(NCCCC)C(F)(F)F
Computed Properties
- Exact Mass: 241.12904
Experimental Properties
- Density: 1.083±0.06 g/cm3(Predicted)
- Boiling Point: 230.2±40.0 °C(Predicted)
- PSA: 38.33
- pka: 4.62±0.70(Predicted)
Butanoic acid, 3-(butylamino)-4,4,4-trifluoro-, ethyl ester Related Literature
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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